![molecular formula C19H22N6 B6436502 3-[4-(1-phenylethyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine CAS No. 2548986-30-5](/img/structure/B6436502.png)
3-[4-(1-phenylethyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
Overview
Description
The compound “3-[4-(1-phenylethyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine” is a complex organic molecule. It is a derivative of piperazine, which is a six-membered ring containing two nitrogen atoms . Piperazine derivatives have been studied for their potential biological activities .
Synthesis Analysis
The synthesis of similar piperazine derivatives often involves a condensation reaction . For instance, a new benzanthrone dye was synthesized by a bromine atom nucleophilic substitution reaction . The synthetic route began with a condensation reaction between 1-(phenyl)hydrazine hydrochloride and 1,1,3,3-tetramethoxy propane .Molecular Structure Analysis
The structure of similar benzanthrone derivatives has been characterized by NMR spectroscopy, mass spectrometry, and X-ray diffraction analysis . These techniques allow for the determination of the molecular structure and the identification of the constituent atoms and their arrangement.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds often involve intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA) . The amidrazones themselves were synthesized via direct interaction of the appropriate hydrazonoyl chlorides with the corresponding N-substituted piperazine in the presence of triethylamine .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been investigated using UV-Vis and fluorescence spectroscopy in various organic solvents . These techniques allow for the investigation of the photophysical properties of the compound.Scientific Research Applications
Anti-Inflammatory Applications
This compound has shown significant anti-inflammatory effects . A study found that it reduced oedema formation, cell migration, and the activity of the myeloperoxidase enzyme . It also decreased the levels of pro-inflammatory cytokines IL-1β and TNF-α .
Anti-Nociceptive Applications
The compound has demonstrated anti-nociceptive (pain-relieving) properties . It was found to decrease the number of writhings induced by acetic acid and reduced the paw licking time of animals in the second phase of the formalin test .
Potential Use in Diabetes Treatment
The compound is an intermediate used to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines . These are selective and orally active dipeptidylpeptidase 4 inhibitors, which are used as antidiabetic agents .
Antitumor Potential
The compound has shown potential for use in cancer treatment . Derivatives of the compound have demonstrated different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Use in Drug Synthesis
The compound is used in the synthesis of various drugs . It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Cytotoxic Activity
A library of substituted derivatives of the compound were synthesized and screened for their in vitro cytotoxic activity against various cell lines such as BT-474, HeLa, MCF-7, NCI-H460, and HaCaT cells .
Mechanism of Action
While the specific mechanism of action for “3-[4-(1-phenylethyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine” is not mentioned in the search results, similar piperazine derivatives have been studied for their anti-inflammatory effects . They have been found to decrease the number of writhings induced by acetic acid in a dose-dependent manner .
Safety and Hazards
Future Directions
Future research could focus on further investigating the potential biological activities of “3-[4-(1-phenylethyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine” and similar compounds. This could include in-depth studies of their anti-inflammatory effects, as well as exploration of other potential therapeutic applications .
properties
IUPAC Name |
3-[4-(1-phenylethyl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6/c1-16(17-6-3-2-4-7-17)23-12-14-24(15-13-23)18-8-9-19(22-21-18)25-11-5-10-20-25/h2-11,16H,12-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEXSAQNZUOHKJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(1-phenylethyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N,6-trimethyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine](/img/structure/B6436423.png)
![7-methoxy-3-{[1-(3-methylpyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one](/img/structure/B6436429.png)
![2-tert-butyl-1-[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]-1H-1,3-benzodiazole](/img/structure/B6436440.png)
![4-{2-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]pyrimidin-4-yl}morpholine](/img/structure/B6436446.png)
![6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}quinoline](/img/structure/B6436452.png)
![6-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole](/img/structure/B6436457.png)
![1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}-1,4-diazepane](/img/structure/B6436461.png)
![3-{[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one](/img/structure/B6436462.png)
![4-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole](/img/structure/B6436474.png)
![6-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole](/img/structure/B6436490.png)
![7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one](/img/structure/B6436496.png)
![7-methoxy-3-({1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one](/img/structure/B6436498.png)
![2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-(methylsulfanyl)-1,3-benzothiazole](/img/structure/B6436509.png)
![1-[(4-bromophenyl)methyl]-4-(cyclopropanesulfonyl)-1,4-diazepane](/img/structure/B6436523.png)